Cas no 67858-48-4 (5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 67858-48-4
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD13183827
• CID: 1115896
• PubChem ID: 12459971
• Update Time: 2025-08-04

5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylic acid 2-methyl ester
• MFCD13183827
• AKOS022637814
• 2-Methyl 1H-pyrrole-2,4-dicarboxylate
• 5-methoxycarbonyl-1H-pyrrole-3-carboxylic acid
• SCHEMBL1664710
• EN300-221862
• 5-(methoxycarbonyl)-1H-pyrrole-3-carboxylicacid
• 67858-48-4
• 5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid
• AS-43857
• DCLXLCVLMVUYQH-UHFFFAOYSA-N
• DTXSID701288608
• Z1255495420
• pyrrole-2,4-dicarboxylic acid-methyl ester

• MDL： MFCD13183827
• Inchi： 1S/C7H7NO4/c1-12-7(11)5-2-4(3-8-5)6(9)10/h2-3,8H,1H3,(H,9,10)
• InChI Key： DCLXLCVLMVUYQH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(=O)O)=CN1)=O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid

Introduction to 5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid (CAS No. 67858-48-4)

5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 67858-48-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The compound features a pyrrole core, a five-membered aromatic ring containing one nitrogen atom, which is a common motif in many pharmacologically relevant scaffolds.

The structural integrity of 5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid is defined by the presence of a methoxycarbonyl (ester) group at the 5-position and a carboxylic acid functionality at the 3-position of the pyrrole ring. This dual functionality not only enhances its reactivity but also opens up numerous possibilities for further chemical modifications. The ester group, in particular, serves as a protective moiety that can be selectively removed under specific conditions, allowing for controlled synthesis pathways. This characteristic is particularly useful in multi-step synthetic routes where regioselectivity is paramount.

In recent years, the pharmaceutical industry has shown increasing interest in pyrrole derivatives due to their demonstrated efficacy in modulating various biological pathways. 5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid has been explored as a precursor in the development of novel therapeutic agents. For instance, its derivatives have been investigated for their potential roles in anticancer and anti-inflammatory applications. The pyrrole core is known to interact with biological targets such as enzymes and receptors, making it an attractive scaffold for drug design.

One of the most compelling aspects of 5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid is its role in the synthesis of complex molecules through palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for creating the intricate structures found in many drugs. The compound's reactivity with palladium catalysts allows for the introduction of aryl or vinyl groups at various positions on the pyrrole ring, thereby expanding its utility as a building block.

Recent advancements in synthetic methodologies have further highlighted the importance of 5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid. For example, transition-metal-catalyzed hydrogenation and oxidation reactions have been optimized to yield derivatives with enhanced biological activity. These techniques have enabled researchers to fine-tune the electronic properties of the pyrrole ring, which can significantly influence the pharmacokinetic and pharmacodynamic profiles of resulting compounds.

The compound's versatility also extends to its application in material science. Pyrrole derivatives are known to exhibit interesting electronic properties, making them suitable candidates for use in organic semiconductors and conductive polymers. While 5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid itself may not be directly used in these applications, its derivatives have shown promise in developing next-generation electronic materials that could revolutionize fields such as flexible electronics and solar energy conversion.

In conclusion, 5-(methoxycarbonyl)-1H-pyrrole-3-carboxylic acid (CAS No. 67858-48-4) stands out as a crucial intermediate in both pharmaceutical and materials science research. Its unique structural features and reactivity make it an indispensable tool for chemists and researchers striving to develop innovative solutions across multiple disciplines. As synthetic chemistry continues to evolve, the importance of such versatile building blocks is only expected to grow, driving further exploration and utilization of this remarkable compound.